Cas no 2169545-36-0 (methyl 8-cyclopropyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate)

Methyl 8-cyclopropyl-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylate is a bicyclic organic compound featuring a cyclopropyl-substituted azabicyclo[3.2.1]octene core with a methyl ester functional group. Its rigid bicyclic structure and cyclopropyl moiety contribute to its potential utility as a versatile intermediate in medicinal chemistry and synthetic applications. The strained ring system may enhance reactivity, enabling selective transformations in complex molecule synthesis. The ester group offers a handle for further derivatization, while the nitrogen bridgehead provides opportunities for functionalization or coordination. This compound’s unique scaffold could be valuable in the development of pharmacologically active molecules or as a building block for heterocyclic frameworks.
methyl 8-cyclopropyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate structure
2169545-36-0 structure
Product Name:methyl 8-cyclopropyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate
CAS No:2169545-36-0
MF:C12H17NO2
MW:207.268883466721
CID:6313449
PubChem ID:165506813
Update Time:2025-06-12

methyl 8-cyclopropyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 8-cyclopropyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate
    • EN300-1276211
    • methyl 8-cyclopropyl-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylate
    • 2169545-36-0
    • Inchi: 1S/C12H17NO2/c1-15-12(14)10-6-4-9-5-7-11(10)13(9)8-2-3-8/h6,8-9,11H,2-5,7H2,1H3
    • InChI Key: MLYKKQFXDLUJRF-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CCC2CCC1N2C1CC1)=O

Computed Properties

  • Exact Mass: 207.125928785g/mol
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.5Ų

methyl 8-cyclopropyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1276211-0.05g
methyl 8-cyclopropyl-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylate
2169545-36-0
0.05g
$1620.0 2023-06-08
Enamine
EN300-1276211-0.1g
methyl 8-cyclopropyl-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylate
2169545-36-0
0.1g
$1697.0 2023-06-08
Enamine
EN300-1276211-0.25g
methyl 8-cyclopropyl-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylate
2169545-36-0
0.25g
$1774.0 2023-06-08
Enamine
EN300-1276211-0.5g
methyl 8-cyclopropyl-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylate
2169545-36-0
0.5g
$1851.0 2023-06-08
Enamine
EN300-1276211-1.0g
methyl 8-cyclopropyl-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylate
2169545-36-0
1g
$1929.0 2023-06-08
Enamine
EN300-1276211-2.5g
methyl 8-cyclopropyl-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylate
2169545-36-0
2.5g
$3782.0 2023-06-08
Enamine
EN300-1276211-5.0g
methyl 8-cyclopropyl-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylate
2169545-36-0
5g
$5594.0 2023-06-08
Enamine
EN300-1276211-10.0g
methyl 8-cyclopropyl-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylate
2169545-36-0
10g
$8295.0 2023-06-08
Enamine
EN300-1276211-50mg
methyl 8-cyclopropyl-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylate
2169545-36-0
50mg
$1620.0 2023-10-01
Enamine
EN300-1276211-100mg
methyl 8-cyclopropyl-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylate
2169545-36-0
100mg
$1697.0 2023-10-01

methyl 8-cyclopropyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate Related Literature

Additional information on methyl 8-cyclopropyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate

Introduction to Methyl 8-cyclopropyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate (CAS No. 2169545-36-0)

Methyl 8-cyclopropyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate, identified by its CAS number 2169545-36-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate bicyclic structure and functional groups, has garnered attention for its potential applications in drug discovery and development.

The compound's molecular framework consists of a bicyclic system with a cyclopropyl group and an azabicyclo structure, which contributes to its unique chemical properties and reactivity. The presence of a carboxylate ester group at the 2-position further enhances its versatility, making it a valuable scaffold for synthetic modifications and derivatization.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmacological properties. The bicyclic core of methyl 8-cyclopropyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate aligns well with this trend, as it mimics the structural motifs found in many bioactive natural products and synthetic drugs. This structural feature has prompted researchers to explore its potential as a lead compound in the design of new therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to various diseases. Studies have indicated that the bicyclic scaffold can interact with biological targets in ways that may lead to the development of drugs with improved efficacy and reduced side effects. The azabicyclo moiety, in particular, has been shown to exhibit binding affinity for certain enzymes and receptors, suggesting its utility in targeted therapy.

The synthesis of methyl 8-cyclopropyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate presents both challenges and opportunities for chemists. The construction of the bicyclic system requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have made it possible to access complex structures like this one with greater ease than ever before.

Recent research has also highlighted the importance of computational methods in the study of such compounds. Molecular modeling and virtual screening techniques have been employed to predict the binding modes of methyl 8-cyclopropyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate with biological targets, providing valuable insights into its potential pharmacological activity. These computational approaches complement traditional experimental methods, enabling a more comprehensive understanding of the compound's behavior.

The carboxylate ester group in methyl 8-cyclopropyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate offers additional opportunities for functionalization, allowing researchers to tailor the molecule's properties for specific applications. For instance, this group can be used to link the compound to other molecules via peptide coupling or click chemistry reactions, expanding its utility in drug design and material science.

In conclusion, methyl 8-cyclopropyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activity, make it an attractive scaffold for developing new therapeutic agents. As synthetic chemistry continues to advance, it is likely that more derivatives and analogs of this compound will be synthesized and evaluated for their pharmacological properties.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.